Cas no 5444-49-5 ( )

• Product Name: &nbsp
• CAS No: 5444-49-5
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 941299
• PubChem ID: 227510
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-4-aminopyrazolo< 3,4-d> pyrimidin; PB 28 dihydrochloride; 1-cyclohexyl-4-(3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl)piperazine dihydrochloride; 1-Cyclohexyl-4-(3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)-n-propyl)piperazine dihydrochloride; 1-Cyclohexyl-4-amino-pyrazolo< 3,4-d> pyrimidin; 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)-n-propyl]piperazine; PB28 dihydrochloride; CT
• SMR000528189
• MLS000737852
• 5444-49-5
• NSC19115
• CHEMBL1867737
• AKOS012321390
• SCHEMBL19463908
• DTXSID80969580
• 1-cyclohexyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• HMS2856D04
• NSC-19115
•  

• Inchi： 1S/C11H15N5/c12-10-9-6-15-16(11(9)14-7-13-10)8-4-2-1-3-5-8/h6-8H,1-5H2,(H2,12,13,14)
• InChI Key： NMRKXWXGVJSXML-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N)N=CN=2)C=N1)C1CCCCC1

Computed Properties

• Exact Mass: 217.13295
• Monoisotopic Mass: 217.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 426.3°C at 760 mmHg
• Flash Point: 211.6°C
• Refractive Index: 1.77
• PSA: 69.62